2-Methyl-2h-1,2,3-triazole-4-carboxylic acid

• IUPAC Name: 2-methyltriazole-4-carboxylic acid
• InChI: InChI=1S/C4H5N3O2/c1-7-5-2-3(6-7)4(8)9/h2H,1H3,(H,8,9)
• InChI Key: GFNZYOVVRMWTOF-UHFFFAOYSA-N
• Canonical SMILES: CN1N=CC(=N1)C(=O)O
• Molecular Formula: C4H5N3O2
• DSSTOX Substance ID: DTXSID60608647
• Molecular Weight: 127.10 g/mol
• CAS RN: 63062-88-4

Description

2-Methyl-2h-1,2,3-triazole-4-carboxylic acid is a derivative of triazole. Triazoles are nitrogenous heterocyclic compounds that contain two carbon and three nitrogen atoms in a five-membered aromatic azole chain. They are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Synthesis Analysis

The synthesis of 1,2,3-triazoles, including 2-Methyl-2h-1,2,3-triazole-4-carboxylic acid, can be achieved under continuous flow conditions using copper-on-charcoal as a heterogeneous catalyst. This methodology allows for the synthesis of a diverse set of substituted 1,2,3-triazoles with good functional group tolerance and high yields. 2-Ynoic acids were also used as small-chain alkyne donors in a decarboxylation/cycloaddition cascade.

Molecular Structure Analysis

The molecular structure of 2-Methyl-2h-1,2,3-triazole-4-carboxylic acid is characterized by a triazole ring, which is an unsaturated, π-excessive, five-membered heterocycle with a 6π delocalized electron ring system. This gives it an aromatic character. The triazole ring is made up of three nitrogens and two carbons.

Chemical Reactions Analysis

The copper-catalyzed 1,3-dipolar Huisgen cycloaddition of azides to alkynes, known as the CuAAC reaction, allows for the formation of triazole structures, including 2-Methyl-2h-1,2,3-triazole-4-carboxylic acid. This reaction is reliable, regioselective, and high-yielding.

Scientific Research Applications

Xanthine Oxidase Inhibition

• . Some of these compounds exhibited high potency in inhibiting XO in vitro.

Anticancer Activity

• . Further studies could explore its potential in this context.

Click Chemistry and Drug Discovery

• .

Mechanism of Action

Target of Action

The primary target of 2-Methyl-2h-1,2,3-triazole-4-carboxylic acid is the enzyme xanthine oxidase (XO) . This enzyme plays a crucial role in the metabolism of purines in the body, converting hypoxanthine to xanthine and xanthine to uric acid .

Mode of Action

2-Methyl-2h-1,2,3-triazole-4-carboxylic acid interacts with its target, xanthine oxidase, by inhibiting its activity . The compound acts as a mixed-type inhibitor of xanthine oxidase

Biochemical Pathways

By inhibiting xanthine oxidase, 2-Methyl-2h-1,2,3-triazole-4-carboxylic acid affects the purine degradation pathway . This results in decreased conversion of hypoxanthine to xanthine and xanthine to uric acid, potentially leading to lower levels of uric acid in the body .

Pharmacokinetics

The compound’s high potency in the submicromolar/nanomolar range suggests it may have good bioavailability .

Result of Action

The inhibition of xanthine oxidase by 2-Methyl-2h-1,2,3-triazole-4-carboxylic acid can lead to a decrease in the production of uric acid . This could potentially be beneficial in conditions such as gout, where there is an overproduction of uric acid .

Future Directions

The future directions for 2-Methyl-2h-1,2,3-triazole-4-carboxylic acid and similar compounds could involve further exploration of their biological activities. For instance, some 1,2,3-triazoles have shown potential as potent xanthine oxidase inhibitors. Additionally, the design and synthesis of novel triazole derivatives are prospective directions of medicinal chemistry.